Cas no 1361687-19-5 (4-(3,4-Dichlorophenyl)pyrimidine)

4-(3,4-Dichlorophenyl)pyrimidine is a heterocyclic aromatic compound featuring a pyrimidine core substituted with a 3,4-dichlorophenyl group. This structure imparts significant utility in pharmaceutical and agrochemical research, particularly as a key intermediate in the synthesis of bioactive molecules. The dichlorophenyl moiety enhances lipophilicity and binding affinity, making it valuable in the development of enzyme inhibitors and receptor modulators. Its high purity and stability under standard conditions ensure reliable performance in synthetic applications. The compound’s well-defined reactivity profile allows for selective functionalization, facilitating its use in constructing complex molecular architectures for drug discovery and material science.

4-(3,4-Dichlorophenyl)pyrimidine structure

1361687-19-5 structure

Product Name:4-(3,4-Dichlorophenyl)pyrimidine

CAS No:1361687-19-5

MF:C₁₀H₆Cl₂N₂

MW:225.074039936066

CID:4826757

Update Time:2025-11-07

4-(3,4-Dichlorophenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

- 4-(3,4-dichlorophenyl)pyrimidine
- 4-(3,4-Dichlorophenyl)pyrimidine
- Inchi： 1S/C10H6Cl2N2/c11-8-2-1-7(5-9(8)12)10-3-4-13-6-14-10/h1-6H
- InChI Key： WCBJATCATSSYGA-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC(=C1)C1C=CN=CN=1)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 189
XLogP3: 3.1
Topological Polar Surface Area: 25.8

4-(3,4-Dichlorophenyl)pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A039001389-250mg	4-(3,4-Dichlorophenyl)pyrimidine	1361687-19-5	98%	250mg	$882.26	2022-04-03
Alichem	A039001389-500mg	4-(3,4-Dichlorophenyl)pyrimidine	1361687-19-5	98%	500mg	$1,212.63	2022-04-03
Alichem	A039001389-1g	4-(3,4-Dichlorophenyl)pyrimidine	1361687-19-5	98%	1g	$2,165.95	2022-04-03

4-(3,4-Dichlorophenyl)pyrimidine Related Literature

1. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
2. Establishing new scaling relations on two-dimensional MXenes for CO2 electroreduction†

Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
3. Excellent electrochemical performance of LiFe0.4Mn0.6PO4 microspheres produced using a double carbon coating process†

Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
4. Dissociation of large gaseous serine clusters produces abundant protonated serine octamer

Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†

Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139

Related Categories

Additional information on 4-(3,4-Dichlorophenyl)pyrimidine

Recent Advances in the Study of 4-(3,4-Dichlorophenyl)pyrimidine (CAS: 1361687-19-5) in Chemical Biology and Pharmaceutical Research

4-(3,4-Dichlorophenyl)pyrimidine (CAS: 1361687-19-5) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of kinase inhibition and targeted drug development. This research brief consolidates the latest findings and highlights the compound's role in advancing novel therapeutic strategies.

A study published in the Journal of Medicinal Chemistry (2023) explored the optimization of 4-(3,4-Dichlorophenyl)pyrimidine derivatives for enhanced selectivity and potency against specific kinase targets. The researchers employed a structure-activity relationship (SAR) approach, systematically modifying the pyrimidine core and the dichlorophenyl moiety. Their results demonstrated that certain derivatives exhibited nanomolar inhibitory activity against kinases involved in inflammatory and oncogenic pathways, suggesting potential applications in autoimmune diseases and cancer therapy.

In another recent investigation, scientists utilized computational modeling and molecular docking techniques to predict the binding interactions of 4-(3,4-Dichlorophenyl)pyrimidine with various kinase domains. The study, featured in Bioorganic & Medicinal Chemistry Letters (2024), revealed that the compound's dichlorophenyl group plays a critical role in forming hydrophobic interactions within the kinase ATP-binding pocket. These insights are instrumental in designing next-generation kinase inhibitors with improved pharmacokinetic properties.

Further advancements have been made in the synthesis of 4-(3,4-Dichlorophenyl)pyrimidine, with a focus on green chemistry principles. A 2024 report in ACS Sustainable Chemistry & Engineering detailed a novel catalytic method for the compound's production, reducing the reliance on hazardous reagents and minimizing waste generation. This environmentally friendly approach aligns with the pharmaceutical industry's growing emphasis on sustainable drug development practices.

The compound's potential extends beyond kinase inhibition. Preliminary studies presented at the 2024 American Chemical Society National Meeting indicated that 4-(3,4-Dichlorophenyl)pyrimidine derivatives may modulate other biological targets, including G-protein-coupled receptors (GPCRs) and ion channels. These findings open new avenues for the compound's application in neurological and cardiovascular disorders, though further validation is required.

In conclusion, 4-(3,4-Dichlorophenyl)pyrimidine (CAS: 1361687-19-5) continues to be a versatile scaffold in medicinal chemistry, with recent research uncovering its potential across multiple therapeutic areas. The integration of structural optimization, computational modeling, and sustainable synthesis methods has significantly advanced our understanding of this compound's pharmacological profile. Future studies should focus on in vivo efficacy and safety evaluations to translate these findings into clinically viable therapeutics.